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Compound of Interest

Compound Name: SIC5-6

Cat. No.: B15623128 Get Quote

Application Notes
Introduction

SIC5-6 is a potent and specific, non-covalent inhibitor of separase, a cysteine protease

essential for the proper segregation of sister chromatids during mitosis and meiosis.[1]

Separase activity is tightly regulated throughout the cell cycle, and its premature activation can

lead to genomic instability and aneuploidy, hallmarks of many cancers.[1] Consequently, as an

oncogene, separase has emerged as a promising target for cancer therapy, making SIC5-6 a

valuable tool for researchers in oncology and cell biology.[1]

Mechanism of Action

Separase's primary function is to cleave the Scc1/Rad21 subunit of the cohesin complex, which

physically holds sister chromatids together. This cleavage event marks the onset of anaphase,

allowing for the separation of chromosomes to opposite poles of the cell. The activity of

separase is principally inhibited by two mechanisms: the binding of an inhibitory chaperone

protein called securin and inhibitory phosphorylation by the CDK1-cyclin B1 complex. At the

metaphase-to-anaphase transition, the Anaphase-Promoting Complex/Cyclosome (APC/C)

targets both securin and cyclin B1 for degradation, liberating separase to execute its function.

SIC5-6 exerts its effect by directly inhibiting the proteolytic activity of separase, thereby

preventing the cleavage of cohesin and inducing a cell cycle arrest at the metaphase-anaphase

transition.
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Applications in Research

Given its mechanism of action, SIC5-6 is a powerful pharmacological tool for a variety of

research applications, including:

Cell Cycle Studies: Inducing a synchronized cell population at the metaphase-anaphase

boundary to study the molecular events governing this critical cell cycle transition.

Cancer Biology: Investigating the therapeutic potential of separase inhibition in various

cancer cell lines and tumor models. Overexpression of separase is a common feature in

several human cancers, including breast, bone, and prostate cancer.

Drug Development: Serving as a lead compound for the development of novel anti-cancer

therapeutics targeting separase.

Genomic Instability Research: Studying the cellular consequences of sustained separase

inhibition and its impact on chromosome segregation and genomic stability.

Quantitative Data Summary
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Property Value

Compound Name SIC5-6

Synonyms Separase Inhibitor V

Molecular Formula C₂₇H₂₄IN₃O₂S

Molecular Weight 581.47 g/mol [2]

CAS Number 2410846-16-9

Appearance Lyophilized solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[2]

Purity ≥98%

Storage Conditions
Short-term (days to weeks): 0-4°C; Long-term

(months to years): -20°C or -80°C[1]

Stock Solution Storage
-20°C for up to 1 month; -80°C for up to 6

months[1]

Experimental Protocols
1. Preparation of a 10 mM Stock Solution of SIC5-6 in DMSO

This protocol describes the preparation of a 10 mM stock solution from a lyophilized solid of

SIC5-6.

Materials:

SIC5-6 (lyophilized solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer
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Pipettors and sterile pipette tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized SIC5-6 to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of atmospheric

moisture onto the compound.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh out the

desired amount of SIC5-6. For example, to prepare 1 mL of a 10 mM stock solution, you

would weigh out 5.81 mg of SIC5-6.

Calculation: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 581.47 g/mol / 1000 = 5.81 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed SIC5-6. For a 10 mM stock solution from 5.81 mg of SIC5-6, add 1

mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath and/or brief sonication can be used to aid dissolution if

necessary.[1] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

2. Preparation of Working Solutions

For cell-based assays, the DMSO stock solution of SIC5-6 should be serially diluted to the

desired final concentration in the appropriate cell culture medium. It is crucial to ensure that the

final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically ≤0.1%.

Materials:
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10 mM SIC5-6 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Pipettors and sterile pipette tips

Procedure:

Intermediate Dilutions: It is recommended to perform one or more intermediate dilutions of

the 10 mM stock solution in cell culture medium before preparing the final working

concentrations. This improves accuracy and minimizes pipetting errors.

Final Dilution: Add the appropriate volume of the intermediate dilution to the final volume of

cell culture medium to achieve the desired working concentration. For example, to prepare 1

mL of a 10 µM working solution from a 10 mM stock, you can perform a 1:100 intermediate

dilution (e.g., 10 µL of 10 mM stock in 990 µL of medium to get a 100 µM intermediate

solution), and then a 1:10 final dilution (e.g., 100 µL of the 100 µM intermediate solution in

900 µL of medium).

Mixing and Application: Gently mix the final working solution by pipetting up and down before

adding it to your experimental setup (e.g., cell culture plates).

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the cell culture medium without the inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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